2-Methanesulfonamido-4-methylpentanoic acid
Overview
Description
“2-Methanesulfonamido-4-methylpentanoic acid” is a chemical compound with the molecular formula C7H15NO4S and a molecular weight of 209.26 . It is not intended for human or veterinary use but is used for research purposes.
Molecular Structure Analysis
The molecule contains a total of 27 bonds, including 12 non-H bonds, 3 multiple bonds, 5 rotatable bonds, 3 double bonds, 1 aliphatic carboxylic acid, 1 hydroxyl group, and 1 sulfonamide .Scientific Research Applications
Enzyme-Linked Immunosorbent Assay (ELISA) for Sulfonamide Antibiotics
The generation of broad specificity antibodies against sulfonamide antibiotics has enabled the development of a highly sensitive ELISA for the analysis of milk samples. This selectivity was achieved by combining antibodies raised against specific haptens, utilizing theoretical calculations and molecular modeling tools, demonstrating its utility in determining sulfonamide antibiotics commonly used in the veterinary field in compliance with EC Regulation 2377/90. This approach allows for direct and accurate measurements in milk without prior sample cleanup, showcasing its potential for monitoring antibiotic residues in food products (Adrián et al., 2009).
High-Performance Liquid Chromatography (HPLC) for Genotoxic Impurities
A developed HPLC method with ultraviolet detection has been utilized for determining methyl methanesulfonate and ethyl methanesulfonate in methanesulfonic acid, a compound routinely used in pharmaceuticals. This method involves a derivatization process followed by HPLC analysis, offering a robust solution for detecting potentially genotoxic impurities within pharmaceuticals, ensuring drug safety and compliance with regulatory standards (Zhou et al., 2017).
X-ray Powder Diffraction for Nimesulide Derivatives
A study employing X-ray powder diffraction has detailed the structural characteristics of nimesulide derivatives, including N-(2-phenoxy-4-(4-phenyl-1H-1,2,3-triazol-1-yl)phenyl)methanesulfonamide. This research provides insights into the effect of substitution on supramolecular assembly, offering valuable information for the development of pharmaceutical compounds with improved efficacy and safety profiles (Dey et al., 2015).
Methanesulfonamide as a Cosolvent and Catalyst
Methanesulfonamide has been evaluated for its role as a cosolvent and a general acid catalyst in Sharpless asymmetric dihydroxylations, a critical reaction in organic synthesis. The study provides a comprehensive analysis of methanesulfonamide's impact on reaction times and outcomes across various olefin substrates, highlighting its utility in enhancing reaction efficiency and selectivity (Junttila & Hormi, 2009).
Properties
IUPAC Name |
2-(methanesulfonamido)-4-methylpentanoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H15NO4S/c1-5(2)4-6(7(9)10)8-13(3,11)12/h5-6,8H,4H2,1-3H3,(H,9,10) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VEVSBWQOQMQCNE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CC(C(=O)O)NS(=O)(=O)C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H15NO4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
209.27 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-(3-methylphenyl)-1-{[4-(2-oxopyrrolidin-1-yl)phenyl]methyl}-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione](/img/structure/B2630989.png)
![3-{[(4-ethylphenyl)amino]methyl}-1-(4-fluorobenzyl)-7-methoxyquinolin-2(1H)-one](/img/structure/B2630990.png)
![N-[(4-Chloro-3-nitro-phenylcarbamoyl)-methyl]-N-cyclohexyl-3-nitro-benzamide](/img/structure/B2631004.png)
![1-Phenylbicyclo[1.1.1]pentane](/img/structure/B2631007.png)
![11-(6-Ethyl-5-fluoropyrimidin-4-yl)-7,11-diazatricyclo[7.3.1.02,7]trideca-2,4-dien-6-one](/img/structure/B2631010.png)
![3-(2-(o-tolyloxy)acetyl)-3,4,5,6-tetrahydro-1H-1,5-methanopyrido[1,2-a][1,5]diazocin-8(2H)-one](/img/structure/B2631011.png)
